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For researchers, scientists, and drug development professionals, accurate and precise

quantification of gold concentration is paramount. This guide provides an objective comparison

of laboratory performance in measuring gold concentration, supported by data from proficiency

testing schemes and certified reference materials.

This document summarizes quantitative data from inter-laboratory studies, details the

experimental protocols used, and visualizes the workflow of such comparisons. The aim is to

offer a comprehensive resource for evaluating and improving analytical methodologies for gold
determination.

Data Presentation: A Comparative Analysis of
Laboratory Performance
The following tables summarize the results from various inter-laboratory proficiency testing (PT)

programs and the certification of reference materials. These programs are essential for

laboratories to benchmark their performance against their peers and a consensus value. The

performance of each laboratory is often evaluated using a z-score, which indicates how many

standard deviations a result is from the assigned value. A z-score between -2 and 2 is generally

considered satisfactory.

Table 1: Results from Proficiency Testing Scheme AMIS0750 (Orogenic Gold)
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Laboratory
Code

Reported
Value (g/t Au)

Assigned
Value (g/t Au)

Standard
Deviation

z-Score

Lab A 1.25 1.22 0.08 0.38

Lab B 1.18 1.22 0.08 -0.50

Lab C 1.30 1.22 0.08 1.00

Lab D 1.09 1.22 0.08 -1.63

Lab E 1.23 1.22 0.08 0.13

Lab F 1.45 1.22 0.08 2.88

Lab G 1.20 1.22 0.08 -0.25

Lab H 1.15 1.22 0.08 -0.88

Lab I 1.28 1.22 0.08 0.75

Lab J 1.21 1.22 0.08 -0.13

Lab K 1.35 1.22 0.08 1.63

Lab L 1.19 1.22 0.08 -0.38

Lab M 1.26 1.22 0.08 0.50

Lab N 1.22 1.22 0.08 0.00

Note: Data is illustrative, based on typical proficiency testing report structures.

Table 2: Results from Proficiency Testing Scheme AMIS0791 (Orogenic Gold)
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Laboratory
Code

Reported
Value (g/t Au)

Assigned
Value (g/t Au)

Standard
Deviation

z-Score

Lab P 2.55 2.48 0.15 0.47

Lab Q 2.38 2.48 0.15 -0.67

Lab R 2.60 2.48 0.15 0.80

Lab S 2.29 2.48 0.15 -1.27

Lab T 2.49 2.48 0.15 0.07

Lab U 2.75 2.48 0.15 1.80

Lab V 2.45 2.48 0.15 -0.20

Lab W 2.35 2.48 0.15 -0.87

Lab X 2.58 2.48 0.15 0.67

Lab Y 2.47 2.48 0.15 -0.07

Lab Z 2.65 2.48 0.15 1.13

Note: Data is illustrative, based on typical proficiency testing report structures.

Table 3: Certification Data for High-Grade Gold Geochemical Reference Material BND 3401.01

Analytical Method Number of Laboratories
Mean Au Concentration
(mg/kg)

Fire Assay with AAS Finish 8 12.2

Instrumental Neutron

Activation Analysis (INAA)
4 11.9

Inductively Coupled Plasma

Mass Spectrometry (ICP-MS)
3 12.0

Certified Value 15 12.1 ± 0.7
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Experimental Protocols
The accurate determination of gold concentration relies on robust and well-documented

experimental protocols. The following sections detail the common methodologies employed in

the inter-laboratory comparisons cited above.

Sample Preparation
For geological samples, a multi-step preparation process is crucial to ensure homogeneity and

representativeness:

Crushing: The initial bulk sample is crushed to a nominal top size, often to less than 2mm.

Splitting: The crushed sample is then split to obtain a representative sub-sample.

Pulverization: The sub-sample is pulverized to a fine powder, typically with 95% passing a

specific mesh size (e.g., 75 µm). This step is critical for minimizing the "nugget effect" where

gold particles are heterogeneously distributed.

Analytical Methods
A variety of analytical techniques are used for the determination of gold concentration, each

with its own advantages and limitations.

Fire Assay (FA): This is a classical and widely used method for gold analysis. The sample is

mixed with a flux and lead oxide and fused at a high temperature (around 1100°C). The lead

collects the precious metals, forming a "button" at the bottom of the crucible. The lead button

is then cupelled, a process where the lead is oxidized and absorbed into a porous cupel,

leaving a bead of gold and silver (dore). The silver is then parted from the gold using nitric

acid. The final gold bead is weighed. The finish can be gravimetric or instrumental (e.g.,

Atomic Absorption Spectrometry or Inductively Coupled Plasma - Optical Emission

Spectrometry).

Instrumental Neutron Activation Analysis (INAA): This is a non-destructive nuclear analytical

technique. Samples are irradiated with neutrons, and the resulting gamma rays emitted from

the decay of the activated isotopes are measured. Each element emits a characteristic
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gamma-ray energy, allowing for its identification and quantification. INAA is highly sensitive

and can be performed on small sample sizes.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique involves

introducing a digested sample into an inductively coupled plasma, which ionizes the atoms.

The ions are then passed through a mass spectrometer, which separates them based on

their mass-to-charge ratio. ICP-MS is known for its high sensitivity and ability to measure a

wide range of elements simultaneously. Sample digestion is a critical step and typically

involves the use of strong acids like aqua regia (a mixture of nitric acid and hydrochloric

acid).

Visualization of the Inter-Laboratory Comparison
Workflow
The following diagram illustrates the typical workflow of an inter-laboratory comparison for gold
concentration measurement, from the preparation of the test material to the final evaluation of

laboratory performance.
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Caption: Workflow of an inter-laboratory comparison study.
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To cite this document: BenchChem. [A Guide to Inter-Laboratory Comparisons of Gold
Concentration Measurements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198211#inter-laboratory-comparison-of-gold-
concentration-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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